Cas no 1177444-66-4 (6-methyl-2-(5-nitrofuran-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride)

• Product Name: 6-methyl-2-(5-nitrofuran-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• CAS No: 1177444-66-4
• MF: C₁₄H₁₅ClN₄O₅S
• MW: 386.810700654984
• CID: 5950764
• PubChem ID: 16806361
• Update Time: 2025-07-13

6-methyl-2-(5-nitrofuran-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(5-nitrofuran-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• 6-methyl-2-(5-nitrofuran-2-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
• 6-methyl-2-(5-nitrofuran-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
• F0526-1439
• 6-methyl-2-[(5-nitrofuran-2-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• MLS001238021
• MLS001238021-02
• SR-01000006732-1
• AKOS026678238
• SR-01000006732
• 1177444-66-4
• SMR000805790
• CHEMBL1524986

• Inchi： 1S/C14H14N4O5S.ClH/c1-17-5-4-7-9(6-17)24-14(11(7)12(15)19)16-13(20)8-2-3-10(23-8)18(21)22;/h2-3H,4-6H2,1H3,(H2,15,19)(H,16,20);1H
• InChI Key： DHJZPZSPKUWRMG-UHFFFAOYSA-N
• SMILES： C(C1=C(SC2CN(C)CCC1=2)NC(C1=CC=C(N(=O)=O)O1)=O)(=O)N.Cl

Computed Properties

• Exact Mass: 386.0451685g/mol
• Monoisotopic Mass: 386.0451685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 163Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 6-methyl-2-(5-nitrofuran-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride

Comprehensive Analysis of 6-methyl-2-(5-nitrofuran-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS No. 1177444-66-4)

The compound 6-methyl-2-(5-nitrofuran-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS No. 1177444-66-4) is a synthetic small molecule with a unique heterocyclic structure. Its molecular framework combines a thienopyridine core with a 5-nitrofuran moiety, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential applications in targeting microbial infections and inflammatory pathways, aligning with the growing demand for novel antimicrobial agents amid rising antibiotic resistance.

In recent years, the search for nitrofuran derivatives has surged due to their broad-spectrum antibacterial properties. The 5-nitrofuran-2-amido group in this compound is a key functional group often associated with antimicrobial activity. This has led to increased scrutiny of its mechanism of action, particularly in the context of drug-resistant bacteria, a hot topic in global health discussions. The thieno[2,3-c]pyridine scaffold, on the other hand, is known for its versatility in modulating biological targets, including kinases and GPCRs, which are critical in cancer and metabolic disease research.

The hydrochloride salt form of this compound enhances its solubility, a crucial factor for bioavailability in pharmaceutical formulations. This aspect is particularly relevant given the current focus on improving drug delivery systems and oral bioavailability in preclinical studies. The presence of the carboxamide group further contributes to its potential as a pharmacophore, enabling hydrogen bonding interactions with biological targets.

From a synthetic chemistry perspective, the preparation of 6-methyl-2-(5-nitrofuran-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These methods are frequently searched by chemists looking for efficient synthetic routes to complex heterocycles. The compound's purity and stability are also critical parameters, especially for researchers investigating its structure-activity relationships (SAR) in drug design.

In the context of AI-driven drug discovery, this compound represents an interesting case study for computational chemists. Its unique structure makes it a candidate for virtual screening and molecular docking studies, which are increasingly popular topics in pharmaceutical research. The integration of machine learning in predicting its physicochemical properties or biological activity could further accelerate its development.

While not yet widely commercialized, CAS No. 1177444-66-4 has drawn attention in patent literature, particularly in applications related to infectious diseases and chronic inflammation. These areas align with current healthcare priorities, making the compound a potential candidate for repurposing studies. Its nitrofuran-containing structure also raises questions about metabolic activation and safety profiles, which are frequently searched topics in toxicology forums.

In summary, 6-methyl-2-(5-nitrofuran-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride represents a fascinating intersection of medicinal chemistry and modern drug discovery trends. Its structural features and potential applications address several contemporary challenges in healthcare, from antimicrobial resistance to targeted therapy development. As research progresses, this compound may emerge as a valuable tool for understanding complex biological interactions or as a lead structure for new therapeutic agents.